![molecular formula C17H17N5O4S2 B1227893 N-[4-[(3,4-dimethyl-5-isoxazolyl)sulfamoyl]phenyl]-2-(2-pyrimidinylthio)acetamide](/img/structure/B1227893.png)
N-[4-[(3,4-dimethyl-5-isoxazolyl)sulfamoyl]phenyl]-2-(2-pyrimidinylthio)acetamide
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Overview
Description
N-[4-[(3,4-dimethyl-5-isoxazolyl)sulfamoyl]phenyl]-2-(2-pyrimidinylthio)acetamide is a sulfonamide.
Scientific Research Applications
Antimicrobial Applications
Synthesis and Antimicrobial Evaluation : Novel heterocyclic compounds incorporating the sulfamoyl moiety have been synthesized, demonstrating promising in vitro antibacterial and antifungal activities (Darwish et al., 2014).
Isoxazole-Based Heterocycles : Similar work focused on isoxazole-based heterocycles, which also showed significant antimicrobial properties (Darwish et al., 2014).
Synthesis of Novel Derivatives
- Novel Isoxazolines and Isoxazoles : Research has been conducted on the synthesis of novel isoxazolines and isoxazoles, showcasing the versatility of the compound in creating diverse chemical structures (Rahmouni et al., 2014).
Structure-Activity Relationships
Selective Endothelin A Antagonist : A study explored the structure-metabolism relationships to identify analogues with improved pharmacokinetic properties for potential therapeutic use (Humphreys et al., 2003).
Antibacterial Activity of New Derivatives : Research into novel pyrazole derivatives highlighted the antibacterial potential of compounds synthesized using this chemical structure (Mohammed & Zimam, 2021).
Novel Antitumor Activities : A study synthesized various derivatives to evaluate their antitumor activity, showing promising results in comparison to existing treatments (Alqasoumi et al., 2009).
Anti-amoebic Agent : An analysis of the electronic structure and molecular docking of a related compound was conducted to explore its anti-amoebic potential (Shukla & Yadava, 2020).
Fluorescence Binding Studies
- Interactions with Bovine Serum Albumin : Studies into the interactions of derivatives with bovine serum albumin via fluorescence and UV–vis spectral studies have been conducted (Meng et al., 2012).
Synthesis of Novel Compounds
Novel Heterocyclic Compounds : Research involved the synthesis of novel heterocyclic compounds having a sulfamido moiety, with evaluated antibacterial and antifungal activities (Nunna et al., 2014).
Isoxazole Anti-tumor Compounds : A study on the synthesis of novel isoxazole compounds revealed their potential anti-tumor activities (Hao-fei, 2011).
Impurity Analysis in Pharmaceuticals
- Identification of Impurities : Analysis of an impurity in the antibacterial drug sulfamethizole was performed, showcasing the compound's relevance in pharmaceutical quality control (Talagadadeevi et al., 2012).
Herbicide Design
- Herbicide Inhibitors : A study on pyrimidinylthiobenzoates, targeting acetohydroxyacid synthase in herbicides, integrated various techniques including molecular docking and density functional theory calculation (He et al., 2007).
properties
Molecular Formula |
C17H17N5O4S2 |
---|---|
Molecular Weight |
419.5 g/mol |
IUPAC Name |
N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]-2-pyrimidin-2-ylsulfanylacetamide |
InChI |
InChI=1S/C17H17N5O4S2/c1-11-12(2)21-26-16(11)22-28(24,25)14-6-4-13(5-7-14)20-15(23)10-27-17-18-8-3-9-19-17/h3-9,22H,10H2,1-2H3,(H,20,23) |
InChI Key |
ITWOKBFSQVWDTA-UHFFFAOYSA-N |
SMILES |
CC1=C(ON=C1C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CSC3=NC=CC=N3 |
Canonical SMILES |
CC1=C(ON=C1C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CSC3=NC=CC=N3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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